Cas no 946311-69-9 (N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide structure
946311-69-9 structure
Product Name:N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
CAS No:946311-69-9
MF:C19H23N5O3
MW:369.417623758316
CID:6192371
PubChem ID:42477312
Update Time:2024-01-05

N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
    • N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • F2482-0224
    • AKOS024651127
    • N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • 946311-69-9
    • N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
    • Inchi: 1S/C19H23N5O3/c1-2-27-15-9-7-14(8-10-15)23-11-12-24-18(26)16(21-22-19(23)24)17(25)20-13-5-3-4-6-13/h7-10,13H,2-6,11-12H2,1H3,(H,20,25)
    • InChI Key: HQIHBRGUVNLAMB-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N2C(=NN=1)N(C1C=CC(=CC=1)OCC)CC2)=O)NC1CCCC1

Computed Properties

  • Exact Mass: 369.18008961g/mol
  • Monoisotopic Mass: 369.18008961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86.6Ų

N-cyclopentyl-8-(4-ethoxyphenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Pricemore >>

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